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Compound of Interest

Compound Name: 2-Methyl-4-phenylpyridine

Cat. No.: B085350

Disclaimer: This document provides a summary of the currently available toxicological
information and safety precautions for 2-Methyl-4-phenylpyridine. It is intended for
researchers, scientists, and drug development professionals. A comprehensive literature
search has revealed a significant lack of specific toxicological studies on this compound. Much
of the information available is for structurally related compounds, and this should be interpreted
with caution. Empirical testing is necessary for a definitive toxicological profile.

Introduction

2-Methyl-4-phenylpyridine is a heterocyclic aromatic compound with potential applications in
medicinal chemistry and materials science. As with any chemical substance, a thorough
understanding of its toxicological properties and the implementation of appropriate safety
measures are paramount for safe handling and use in a research and development setting.
This guide summarizes the known hazard information for 2-Methyl-4-phenylpyridine and
provides context by discussing the toxicology of related pyridine and phenylpyridine
derivatives.

Toxicological Data for 2-Methyl-4-phenylpyridine

Specific quantitative toxicological data for 2-Methyl-4-phenylpyridine, such as LD50 (median
lethal dose) values, are not readily available in the public domain. The primary source of
hazard information comes from a single notification to the European Chemicals Agency (ECHA)
Classification and Labelling (C&L) Inventory.
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GHS Hazard Classification

The available GHS classification for 2-Methyl-4-phenylpyridine indicates that it is an irritant.
[1]

Hazard Class Hazard Statement Pictogram Signal Word
Skin H315: Causes skin ]
o N ! Warning
corrosion/irritation irritation
Serious eye H319: Causes serious ]
Warning

damage/eye irritation eye irritation

Table 1: GHS Hazard Classification for 2-Methyl-4-phenylpyridine based on a notification to
the ECHA C&L Inventory.[1]

Toxicological Profile of Structurally Related
Compounds

Due to the limited data on 2-Methyl-4-phenylpyridine, it is informative to consider the
toxicological profiles of structurally similar compounds. However, it is crucial to emphasize that
these are not direct surrogates, and their properties may differ significantly.

Pyridine and its Alkyl Derivatives

Pyridine and its derivatives are known to have various toxic effects.[2][3] They can be absorbed
through oral, inhalation, and dermal routes.[2] The primary target organs for pyridine toxicity
are the liver and kidneys.[3] Some alkylated pyridines have been shown to cause moderate
skin irritation.[3]

Phenylpyridine Isomers

Studies on 2-phenylpyridine and 3-phenylpyridine, which are present in tea, have suggested
they are unlikely to be a cause of idiopathic Parkinson's disease, a condition linked to the
neurotoxin MPTP.[4] This suggests that the presence of a phenyl group on the pyridine ring
does not automatically confer the same type of neurotoxicity as seen with MPTP and its
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metabolites.[4] 4-Phenylpyridine has been investigated for its anti-inflammatory effects on the
skin.[5][6]

1-Methyl-4-phenylpyridinium (MPP+)

1-Methyl-4-phenylpyridinium (MPP+) is the toxic metabolite of 1-methyl-4-phenyl-1,2,3,6-
tetrahydropyridine (MPTP), a well-established neurotoxin that selectively destroys
dopaminergic neurons and induces symptoms of Parkinson's disease.[7][8][9][10] MPP+ is a
non-selective neurotoxin that can cause cell death in dopamine-, norepinephrine-, and
serotonin-containing neurons.[8] Its neurotoxicity is linked to its uptake by monoamine
transporters and subsequent inhibition of mitochondrial respiration.[9] The structural similarity
between MPP+ and 2-Methyl-4-phenylpyridine warrants caution regarding potential
neurotoxic effects, although there is currently no direct evidence for this.

Safety Precautions

Given the GHS classification of 2-Methyl-4-phenylpyridine as a skin and eye irritant, the
following safety precautions are recommended when handling this compound:

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.

o Respiratory Protection: If working with powders or aerosols, use a NIOSH-approved
respirator.

» Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling.

o Spill Response: In case of a spill, absorb with an inert material and dispose of it as
hazardous waste. Avoid generating dust.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.
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Experimental Protocols

A thorough search of the scientific literature did not yield any specific experimental protocols for
the toxicological assessment of 2-Methyl-4-phenylpyridine. For researchers planning to
conduct such studies, standard OECD guidelines for chemical testing should be followed. A
general workflow for an in vitro cytotoxicity assessment is provided below as a conceptual
illustration.

Preparation

Compound Preparation
(Stock Solution & Dilutions)

Cell Culture
(e.g., HaCaT, HepG2)

Exposure Assessment Data Analysis

Treat Cells with Incubation Cell Viability Assay Data Collection IC50 Calculation
2-Methyl-4-phenylpyridine (e.g., 24, 48, 72 hours) (e.g., MTT, XTT) (Spectrophotometry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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